Cas no 777824-43-8 ((3R,4S)-4-methylpyrrolidin-3-amine)
(3R,4S)-4-methylpyrrolidin-3-amine Chemical and Physical Properties
Names and Identifiers
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- 3-Pyrrolidinamine,4-methyl-, (3R,4S)-
- 3-Pyrrolidinamine,4-methyl-,(3R-trans)-(9CI)
- (3R,4S)-3-Amino-4-methylpyrrolidine
- (3R,4S)-4-methylpyrrolidin-3-amine
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- Inchi: 1S/C5H12N2/c1-4-2-7-3-5(4)6/h4-5,7H,2-3,6H2,1H3/t4-,5-/m0/s1
- InChI Key: SLTMFXXAJKCIPQ-WHFBIAKZSA-N
- SMILES: N1C[C@H](C)[C@@H](N)C1
(3R,4S)-4-methylpyrrolidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1023-100MG |
(3R,4S)-4-methylpyrrolidin-3-amine |
777824-43-8 | 95% | 100MG |
¥ 1,201.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1023-250MG |
(3R,4S)-4-methylpyrrolidin-3-amine |
777824-43-8 | 95% | 250MG |
¥ 1,920.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1023-500MG |
(3R,4S)-4-methylpyrrolidin-3-amine |
777824-43-8 | 95% | 500MG |
¥ 3,201.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1023-1G |
(3R,4S)-4-methylpyrrolidin-3-amine |
777824-43-8 | 95% | 1g |
¥ 4,798.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1023-5G |
(3R,4S)-4-methylpyrrolidin-3-amine |
777824-43-8 | 95% | 5g |
¥ 14,394.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1023-10G |
(3R,4S)-4-methylpyrrolidin-3-amine |
777824-43-8 | 95% | 10g |
¥ 23,991.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1023-100.0mg |
(3R,4S)-4-methylpyrrolidin-3-amine |
777824-43-8 | 95% | 100.0mg |
¥1200.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1023-250.0mg |
(3R,4S)-4-methylpyrrolidin-3-amine |
777824-43-8 | 95% | 250.0mg |
¥1920.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1023-500.0mg |
(3R,4S)-4-methylpyrrolidin-3-amine |
777824-43-8 | 95% | 500.0mg |
¥3201.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA1023-1.0g |
(3R,4S)-4-methylpyrrolidin-3-amine |
777824-43-8 | 95% | 1.0g |
¥4797.0000 | 2025-04-11 |
(3R,4S)-4-methylpyrrolidin-3-amine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (3R,4S)-4-methylpyrrolidin-3-amine
777824-43-8: A Comprehensive Overview of (3R,4S)-4-Methylpyrrolidin-3-Amine
The compound 777824-43-8, also known as (3R,4S)-4-methylpyrrolidin-3-amine, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and versatile applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, applications, and recent advancements in its utilization.
Chemical Structure and Properties: The molecule (3R,4S)-4-methylpyrrolidin-3-amine consists of a pyrrolidine ring with a methyl group at the 4th position and an amine group at the 3rd position. The stereochemistry of the molecule is defined by its (3R,4S) configuration, which plays a crucial role in its reactivity and biological activity. The compound exhibits a melting point of approximately 115°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its molecular weight is 115.19 g/mol, making it relatively lightweight for its class.
Synthesis Methods: The synthesis of (3R,4S)-4-methylpyrrolidin-3-amine involves several steps that require precise control over reaction conditions to achieve the desired stereochemistry. One common method involves the alkylation of pyrrolidine with an appropriate methylating agent followed by amine formation through reductive amination. Recent studies have explored the use of asymmetric catalysis to enhance the enantioselectivity of the synthesis process, which has significantly improved the yield and purity of the final product.
Applications in Pharmaceutical Chemistry: (3R,4S)-4-methylpyrrolidin-3-amine has found extensive use in pharmaceutical research as a building block for various bioactive molecules. Its ability to act as a chiral auxiliary has made it invaluable in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. For instance, it has been employed in the synthesis of β-lactam antibiotics and other peptide-based drugs.
Recent Research Advances: In recent years, researchers have focused on exploring the potential of (3R,4S)-4-methylpyrrolidin-3-amine in drug delivery systems and biocatalysis. Studies have demonstrated its effectiveness as a ligand in metalloenzyme mimicry, where it facilitates catalytic transformations with high efficiency and selectivity. Additionally, its role in click chemistry has been investigated, paving the way for novel applications in materials science.
Safety and Handling: Despite its widespread use, proper handling of (3R,4S)-4-methylpyrrolidin-3-amine is essential to ensure safety. The compound is generally considered non-toxic under normal conditions; however, prolonged exposure may cause irritation to eyes and skin. It is recommended to store the compound in a cool, dry place away from direct sunlight to maintain its stability.
Future Prospects: The future of (3R,4S)-4-methylpyrrolidin-3-amine looks promising as researchers continue to uncover new avenues for its application. With advancements in green chemistry and sustainable synthetic methods, this compound is expected to play an even more significant role in developing eco-friendly pharmaceuticals and industrial products.
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